Cas no 803634-70-0 (Benzeneethanamine, a,a,2-trimethyl-5-(1-methylethyl)-)

• Product Name: Benzeneethanamine, a,a,2-trimethyl-5-(1-methylethyl)-
• CAS No: 803634-70-0
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• CID: 714123
• PubChem ID: 45096950
• Update Time: 2025-04-19

Benzeneethanamine, a,a,2-trimethyl-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, a,a,2-trimethyl-5-(1-methylethyl)-
• 2-methyl-1-(2-methyl-5-propan-2-ylphenyl)propan-2-amine
• Benzeneethanamine, alpha,alpha,2-trimethyl-5-(1-methylethyl)- (9CI)
• 2-Methyl-1-[2-methyl-5-(propan-2-yl)phenyl]propan-2-amine
• 803634-70-0
• DTXSID90667545

• Inchi： 1S/C14H23N/c1-10(2)12-7-6-11(3)13(8-12)9-14(4,5)15/h6-8,10H,9,15H2,1-5H3
• InChI Key： IQWWUBNNHGWVDO-UHFFFAOYSA-N
• SMILES： NC(C)(C)CC1C(C)=CC=C(C(C)C)C=1

Computed Properties

• Exact Mass: 205.183
• Monoisotopic Mass: 205.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 26A^2